Cas no 1261911-23-2 (2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)

2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid is a fluorinated aromatic compound featuring both chloro and methoxycarbonyl substituents, which contribute to its utility as an intermediate in organic synthesis. Its distinct molecular structure, combining a benzoic acid core with a fluorinated phenyl ring, makes it valuable for pharmaceutical and agrochemical applications, particularly in the development of active ingredients. The presence of electron-withdrawing groups enhances reactivity in coupling reactions, while the carboxylic acid functionality allows for further derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic processes. Its precise structural attributes facilitate targeted modifications in drug discovery and material science research.

2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid structure

1261911-23-2 structure

Product Name:2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid

CAS No:1261911-23-2

MF:C₁₅H₁₀ClFO₄

MW:308.688907146454

MDL:MFCD18322112

CID:2762940

PubChem ID:53227942

Update Time:2025-06-24

2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18322112
- 2-CHLORO-4-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 1261911-23-2
- 3-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
- DTXSID80691475
- 2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
- 2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
- MDL： MFCD18322112
- Inchi： 1S/C15H10ClFO4/c1-21-15(20)9-3-5-13(17)11(6-9)8-2-4-10(14(18)19)12(16)7-8/h2-7H,1H3,(H,18,19)
- InChI Key： QKHNYLCNWXAGEM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

Exact Mass: 308.0251647Da
Monoisotopic Mass: 308.0251647Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329387-5 g	2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .	1261911-23-2	95%	5g	€1159.00	2023-04-26
abcr	AB329387-5g	2-Chloro-4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .	1261911-23-2	95%	5g	€1159.00	2025-03-19